2,3-Dihydro-benzofuran-5-yl-piperidin-4-yl-methanone
Cat. No. B8487091
M. Wt: 231.29 g/mol
InChI Key: LIQZXKNZHPAXLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181266B2
Procedure details
To a solution of 4-(2,3-dihydro-benzofuran-5-carbonyl)-piperidine-1-carboxylic acid tert-butyl ester (0.50 g, 1.5 mmol) in 10 mL of DCM, was added 1 mL of TFA. The reaction mixture was stirred at ambient temperature for 2.5 hours then the solvent was removed by reduced pressure to yield the title product (0.3 g, 1.3 mmol). MS (ESI) m/z 232.3 (M+H+); HPLC (Novapak 150×3.9 mm C-18 column: mobile phase: 35-90% acetonitrile/water with 0.1% TFA, at 2 mL/min over 2 min.) t 1.14 min.
Name
4-(2,3-dihydro-benzofuran-5-carbonyl)-piperidine-1-carboxylic acid tert-butyl ester
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C(OC([N:8]1[CH2:13][CH2:12][CH:11]([C:14]([C:16]2[CH:17]=[CH:18][C:19]3[O:23][CH2:22][CH2:21][C:20]=3[CH:24]=2)=[O:15])[CH2:10][CH2:9]1)=O)(C)(C)C.C(O)(C(F)(F)F)=O>C(Cl)Cl>[O:23]1[C:19]2[CH:18]=[CH:17][C:16]([C:14]([CH:11]3[CH2:10][CH2:9][NH:8][CH2:13][CH2:12]3)=[O:15])=[CH:24][C:20]=2[CH2:21][CH2:22]1
|
Inputs
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at ambient temperature for 2.5 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed by reduced pressure
|
Outcomes
Product
Details
Reaction Time |
2.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1CCC2=C1C=CC(=C2)C(=O)C2CCNCC2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.3 mmol | |
| AMOUNT: MASS | 0.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 86.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
